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Compound of Interest

Compound Name:
6-Quinolinecarboxaldehyde, 4-

ethoxy-

CAS No.: 879323-78-1

Cat. No.: B8311057

Get Quote

Executive Summary
4-Ethoxy-6-quinolinecarboxaldehyde (also known as 4-ethoxyquinoline-6-carbaldehyde) is a

specialized heterocyclic building block utilized primarily in the synthesis of bioactive small

molecules.[1] Its structural dualism—featuring an electrophilic aldehyde handle at the C6

position and an electron-donating ethoxy substituent at the C4 position—makes it a versatile

scaffold for medicinal chemistry campaigns, particularly in the development of kinase inhibitors,

antidiabetic agents (thiazolidinone derivatives), and antimicrobial compounds.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and

application in drug discovery, moving beyond generic descriptions to offer actionable

experimental insights.
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The molecule consists of a quinoline bicyclic system. The critical features are:

C6-Aldehyde: A reactive electrophile suitable for reductive aminations, Knoevenagel

condensations, and Wittig reactions. It serves as the "linker" point for extending the carbon

skeleton.

C4-Ethoxy Group: An electron-donating group (EDG) that modulates the electron density of

the pyridine ring. It is typically introduced via nucleophilic aromatic substitution (

) of a chlorine atom, leveraging the activation provided by the quinoline nitrogen.

Property Data (Predicted/Experimental)

Formula C₁₂H₁₁NO₂

Molecular Weight 201.22 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, DMSO, hot Ethanol; sparingly

soluble in water

Key Reactivity
Nucleophilic addition (Aldehyde),

precursor (C4 position)

Synthesis Pathways
The most robust route to 4-ethoxy-6-quinolinecarboxaldehyde avoids direct ring construction in

favor of functionalizing a pre-formed quinoline core. The displacement of a 4-chloro substituent

is the industry-standard approach due to the high reactivity of 4-chloroquinolines toward

alkoxides.

Strategic Synthesis Workflow

4-Hydroxyquinoline-6-carbaldehyde Step 1: Chlorination
(POCl3, Reflux) 4-Chloroquinoline-6-carbaldehyde Step 2: Ethoxylation
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Figure 1: Stepwise synthesis from the 4-hydroxy precursor. The 4-chloro intermediate is highly

activated for nucleophilic attack.

Detailed Experimental Protocol
Step 1: Synthesis of 4-Chloroquinoline-6-carbaldehyde

Reagents: 4-Hydroxyquinoline-6-carbaldehyde (1.0 eq), Phosphorus Oxychloride (

, 5.0 eq).

Procedure: Suspend the starting material in neat

. Heat to reflux (

) for 2–3 hours. The suspension will clear as the reaction proceeds.

Workup: Cool to room temperature. Pour the mixture slowly onto crushed ice (Exothermic!).

Neutralize with saturated ngcontent-ng-c2699131324="" _nghost-ng-c2339441298=""

class="inline ng-star-inserted">

or

to pH 8. Filter the resulting precipitate, wash with water, and dry.[2][3]

Critical Note: Ensure moisture-free conditions to prevent hydrolysis of

before reaction.

Step 2: Ethoxylation (

Reaction)
Reagents: 4-Chloroquinoline-6-carbaldehyde (1.0 eq), Sodium Ethoxide (NaOEt, 2.0 eq),

Absolute Ethanol.

Procedure:

Prepare a solution of NaOEt by dissolving sodium metal in absolute ethanol (or use

commercial 21% wt solution).
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Add the 4-chloroquinoline intermediate to the ethoxide solution.

Reflux (

) for 2–4 hours. Monitor by TLC (DCM:MeOH 95:5); the starting material spot (

) will disappear.

Mechanism: The nitrogen atom of the quinoline ring renders the C4 position electron-

deficient, facilitating the attack of the ethoxide anion and expulsion of the chloride.

Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in ice

water.[4][5][6] Filter the solid product.[4][5][6][7][8] Recrystallize from Ethanol/Water if

necessary.

Medicinal Chemistry Applications
Thiazolidinone Antidiabetic Agents
One of the primary documented uses of 4-ethoxy-6-quinolinecarboxaldehyde is in the synthesis

of thiazolidinone derivatives, which act as insulin sensitizers (similar to glitazones) or

antimicrobial agents.

Reaction Type: Knoevenagel Condensation.[7]

Partner: 2,4-Thiazolidinedione or Rhodanine.

Catalyst: Piperidine (base) and Acetic Acid.

Outcome: Formation of a benzylidene double bond at the C5 position of the thiazolidine ring.

Protocol Snapshot:
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Mix equimolar amounts of the aldehyde and 2,4-thiazolidinedione in Toluene. Add catalytic

piperidine/AcOH. Reflux with a Dean-Stark trap to remove water. The product precipitates upon

cooling.[4][5][6][8]

Kinase Inhibitor Scaffolds
In oncology research, the quinoline core is a "privileged scaffold." The 6-position aldehyde is

frequently converted into:

Aminomethyl groups (

): Via reductive amination, targeting the hinge region of kinases (e.g., c-Met, VEGFR).

Vinyl nitriles: Via condensation with malononitrile, often used to covalently bind to cysteine

residues in targeted therapies.

Somatostatin Receptor Agonists
Quinoline derivatives are explored as non-peptide agonists for somatostatin receptors (sst

subtypes). The 4-ethoxy group provides lipophilic bulk that can occupy hydrophobic pockets in

the receptor binding site, while the 6-position substituents direct selectivity.

Reactivity Profile & Troubleshooting
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Reaction Class Reagent Example Expected Outcome
Troubleshooting
Tip

Oxidation , Sulfamic Acid
4-Ethoxyquinoline-6-

carboxylic acid

Use Pinnick oxidation

for mild conversion;

avoid

which may cleave the

ethoxy ether.

Reductive Amination Amine, Secondary/Tertiary

Amines

Use DCE as solvent;

add molecular sieves

to drive imine

formation before

adding the reducing

agent.

Wittig Reaction
Cinnamates /

Acrylates

The quinoline nitrogen

can interfere with

Lewis acids; standard

Wittig works better

than Horner-

Wadsworth-Emmons if

base sensitivity is an

issue.

Safety & Handling
Hazards: The compound is an organic aldehyde and should be treated as a potential skin

sensitizer. The 4-chloro precursor is a potent irritant.

Storage: Store under inert atmosphere (

or Ar) at

. Aldehydes are prone to autoxidation to carboxylic acids upon prolonged exposure to air.

Stability: The 4-ethoxy ether linkage is stable under basic and neutral conditions but may

hydrolyze back to the 4-hydroxy quinolone (tautomer of quinolinone) under strong acidic
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reflux (e.g., concentrated HBr or HI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8311057/docs#technical-guide-4-ethoxy-6-
quinolinecarboxaldehyde-as-a-strategic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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